Cas no 2137624-33-8 (2-(3-Aminopropyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-6-one)

• Product Name: 2-(3-Aminopropyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-6-one
• CAS No: 2137624-33-8
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• CID: 6172008
• PubChem ID: 165452002
• Update Time: 2025-06-23

2-(3-Aminopropyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-6-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopropyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-6-one
• EN300-742072
• 2137624-33-8
• 2-(3-Aminopropyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-6-one

• Inchi： 1S/C10H14N2OS/c11-5-1-2-10-12-8-4-3-7(13)6-9(8)14-10/h1-6,11H2
• InChI Key： SXKLQRJFARUHEC-UHFFFAOYSA-N
• SMILES： S1C(CCCN)=NC2=C1CC(CC2)=O

Computed Properties

• Exact Mass: 210.08268425g/mol
• Monoisotopic Mass: 210.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-(3-Aminopropyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-6-one

2-(3-Aminopropyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-6-one (CAS No: 2137624-33-8)

The compound 2-(3-Aminopropyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-6-one (CAS No: 2137624-33-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied for their unique electronic properties and versatile applications. The presence of the aminopropyl group introduces additional functionalization possibilities, making this compound particularly interesting for researchers in the fields of drug delivery systems and advanced materials.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of novel materials with tailored optical and electronic properties. For instance, researchers have demonstrated that the incorporation of aminopropyl substituents can significantly enhance the solubility and stability of these compounds in various solvents. This feature is crucial for applications such as bioimaging, where high solubility ensures efficient delivery of imaging agents to target sites within biological systems.

The synthesis of 2-(3-Aminopropyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-6-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzothiazole core through condensation reactions and subsequent functionalization with the aminopropyl group via nucleophilic substitution or coupling reactions. The use of advanced catalysts has enabled researchers to achieve higher yields and better control over the stereochemistry of the product.

One of the most promising applications of this compound lies in its potential as a building block for advanced polymers. The benzothiazole moiety provides a rigid aromatic framework that can be incorporated into polymer backbones to enhance mechanical strength and thermal stability. Additionally, the aminopropyl group can serve as a reactive site for further functionalization or cross-linking during polymer synthesis.

In the field of drug delivery, this compound has shown potential as a carrier for therapeutic agents due to its ability to form stable complexes with drugs or biomolecules. Researchers have explored its use in designing stimuli-responsive drug delivery systems that release therapeutic agents in response to external stimuli such as pH changes or temperature variations.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the benzothiazole core exhibits strong electron-withdrawing characteristics due to its conjugated π-system. This property makes it an attractive candidate for applications in organic electronics and optoelectronic devices.

The structural versatility of 2-(3-Aminopropyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-6-one also makes it a valuable tool in synthetic biology and bioconjugation chemistry. Its ability to form covalent bonds with biomolecules such as proteins and nucleic acids has opened new avenues for designing bioconjugates with enhanced functionality and specificity.

In conclusion, 2-(3-Aminopropyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-6-one (CAS No: 2137624-33-8) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure and functional groups make it an ideal candidate for developing advanced materials and innovative solutions in fields ranging from drug delivery to organic electronics.